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Compound of Interest

Compound Name: Uracil, 3-butyl-6-methyl-

Cat. No.: B086951 Get Quote

Technical Guide: 3-Butyl-6-methyluracil
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-butyl-6-methyluracil, a

heterocyclic compound of interest in various chemical and biological research fields. This

document details its physicochemical properties, experimental protocols for its synthesis, and

its known biological context as a metabolite of the herbicide Bromacil.

Core Compound Data
Quantitative data for 3-sec-butyl-6-methyluracil, the more accurately identified isomer, is

summarized in the table below.
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Property Value Source

Molecular Formula C₉H₁₄N₂O₂ [1][2][3][4][5][6]

Molecular Weight 182.22 g/mol [1][2][3][4][5][6]

CAS Number 6589-36-2 [1][2][3][4]

Appearance White to Off-White Solid [4][5]

Melting Point 118-120 °C [4]

Solubility
Slightly soluble in Chloroform

and Methanol
[4]

Synthesis of 3-sec-Butyl-6-methyluracil
A documented method for the synthesis of 3-sec-butyl-6-methyluracil involves a multi-step

process. The following is a detailed experimental protocol based on a patented synthetic route.

[1]

Experimental Protocol:
Step 1: Synthesis of sec-Butyl Urea

Materials: sec-Butylamine, Urea, Hydrochloric Acid.

Procedure:

React sec-butylamine with hydrochloric acid to form sec-butylamine hydrochloride.

Add urea to the reaction mixture.

Heat the mixture to induce a condensation reaction, yielding sec-butyl urea.

Purify the product through recrystallization.

Step 2: Synthesis of 3-(3-sec-butyl)urea-2-methyl Crotonate

Materials: sec-Butyl urea, Ethyl acetoacetate.
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Procedure:

Combine sec-butyl urea and ethyl acetoacetate in a suitable solvent.

Heat the mixture under reflux to facilitate a condensation reaction.

Monitor the reaction progress using thin-layer chromatography (TLC).

Upon completion, remove the solvent under reduced pressure.

Purify the resulting crotonate derivative using column chromatography.

Step 3: Cyclization to 3-sec-Butyl-6-methyluracil

Materials: 3-(3-sec-butyl)urea-2-methyl crotonate, a strong base (e.g., sodium ethoxide).

Procedure:

Dissolve the purified crotonate from Step 2 in an anhydrous alcohol solvent.

Add a strong base to catalyze the intramolecular cyclization.

Heat the reaction mixture to reflux.

After the reaction is complete (monitored by TLC), neutralize the mixture with an acid.

Isolate the crude 3-sec-butyl-6-methyluracil by filtration.

Purify the final product by recrystallization to obtain a white solid.

Biological Significance and Mechanism of Action
3-sec-Butyl-6-methyluracil is a primary metabolite of the herbicide Bromacil.[4] Bromacil is a

non-selective, broad-spectrum herbicide that functions by inhibiting photosynthesis in plants.[7]

The mechanism of action involves the disruption of the Hill reaction in photosystem II.[7]

The herbicidal activity of Bromacil, and by extension the biological context of its metabolite, is

due to its ability to block the release of oxygen during the photosynthetic process. This

blockage leads to an accumulation of phytotoxic free radicals, ultimately causing plant death.[7]
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Visualizations

Step 1: sec-Butyl Urea Synthesis

Step 2: Crotonate Formation

Step 3: Cyclization
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Caption: Synthetic pathway for 3-sec-butyl-6-methyluracil.
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Caption: Mechanism of action of Bromacil, the parent compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://downloads.regulations.gov/EPA-HQ-OPP-2012-0445-0018/content.pdf
https://www.benchchem.com/product/b086951#uracil-3-butyl-6-methyl-molecular-weight-and-formula
https://www.benchchem.com/product/b086951#uracil-3-butyl-6-methyl-molecular-weight-and-formula
https://www.benchchem.com/product/b086951#uracil-3-butyl-6-methyl-molecular-weight-and-formula
https://www.benchchem.com/product/b086951#uracil-3-butyl-6-methyl-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b086951?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086951?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

